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Compound of Interest

Compound Name: Gold-196

Cat. No.: B1263354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of the gold

isotope, Gold-196 (¹⁹⁶Au). The information presented herein is intended for researchers,

scientists, and professionals in drug development who may utilize this radionuclide in their

work. This document details the decay characteristics, isomeric states, and production methods

of Gold-196, supported by experimental methodologies and visual representations of its

nuclear behavior.

Core Nuclear Properties
Gold-196 is an unstable isotope of gold with a well-characterized set of nuclear properties. It

primarily decays through electron capture, with a smaller branch decaying via beta-minus

emission. A summary of its key nuclear data is presented in the table below.
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Property Value

Half-life 6.1669(6) days

Spin 2-

Parity Negative

Decay Modes Electron Capture (~93%), Beta-Minus (~7%)[1]

Daughter Isotope (EC) Platinum-196 (¹⁹⁶Pt)

Daughter Isotope (β⁻) Mercury-196 (¹⁹⁶Hg)

Mass Excess -31.140 MeV

Decay Characteristics
The decay of Gold-196 to its stable daughter isotopes, Platinum-196 and Mercury-196, is

accompanied by the emission of gamma rays and beta particles. The energies and intensities

of the most prominent gamma rays have been determined through gamma spectroscopy.

Gamma-Ray Emissions
The following table summarizes the energies and relative intensities of the principal gamma

rays emitted following the decay of Gold-196.

Energy (keV) Relative Intensity (%)

333.02 22.8

355.73 87.0

426.0 6.8

645.6 2.1

778.8 1.1

1090.7 0.4

Note: Intensities are relative to the most intense gamma ray (355.73 keV).
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Beta-Minus Decay
The beta-minus decay branch of Gold-196 results in the emission of electrons with a maximum

energy (Eβ⁻max) of 686.66 keV.

Isomeric States
Gold-196 possesses two notable metastable isomers, each with distinct half-lives, spins, and

parities. These isomers decay via isomeric transition (IT) to the ground state of Gold-196.

Isomer Half-life Spin Parity
Excitation
Energy (keV)

¹⁹⁶ᵐ¹Au 8.1(2) s 5+ Positive 84.660(20)

¹⁹⁶ᵐ²Au 9.6(1) h 12- Negative 595.66(4)

Production of Gold-196
Gold-196 can be produced through various nuclear reactions. The most common methods

involve the irradiation of stable gold or platinum isotopes.

Photonuclear Reaction on Gold-197
A primary method for producing Gold-196 is through the (γ,n) reaction on the stable isotope

Gold-197 (¹⁹⁷Au). This process involves bombarding a high-purity gold target with high-energy

photons (gamma rays).

Reaction: ¹⁹⁷Au + γ → ¹⁹⁶Au + n

Charged-Particle Bombardment of Platinum
Gold-196 can also be produced by bombarding platinum targets with charged particles, such

as protons or deuterons, in a particle accelerator. For example, the (p,n) reaction on Platinum-

196 is a viable production route.

Reaction: ¹⁹⁶Pt + p → ¹⁹⁶Au + n

A summary of common production reactions is provided below:
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Reaction Target Isotope Projectile

¹⁹⁷Au(γ,n)¹⁹⁶Au ¹⁹⁷Au Gamma Ray

¹⁹⁶Pt(p,n)¹⁹⁶Au ¹⁹⁶Pt Proton

¹⁹⁸Hg(p,3n)¹⁹⁶Au ¹⁹⁸Hg Proton

Experimental Protocols
This section outlines the general methodologies employed in the determination of the nuclear

properties of Gold-196.

Production and Measurement via Photonuclear Reaction
1. Target Preparation: A target of high-purity (99.99% or greater) Gold-197 foil is prepared.

2. Irradiation: The gold target is placed in a high-energy photon beam. These photons are

typically produced as bremsstrahlung radiation by directing an electron beam from a linear

accelerator onto a high-Z converter material, such as tungsten. The target is irradiated for a

duration calculated to produce a sufficient activity of Gold-196 for measurement.

3. Gamma-Ray Spectroscopy: Following irradiation, the target is transferred to a shielded

counting chamber equipped with a high-purity germanium (HPGe) detector. The HPGe detector

is calibrated for energy and efficiency using standard radioactive sources with well-known

gamma-ray energies and intensities.

4. Data Acquisition and Analysis: The gamma-ray spectrum of the irradiated target is acquired

over a period sufficient to obtain good statistics for the characteristic gamma peaks of Gold-
196. The energies of the peaks are used to identify the nuclide, and the net peak areas,

corrected for detector efficiency and gamma-ray intensity, are used to quantify the activity.

Half-Life Determination
1. Serial Measurements: The activity of a Gold-196 source is measured repeatedly at set time

intervals using a gamma-ray spectrometer. The net counts in a prominent, well-resolved

gamma-ray peak (e.g., 355.73 keV) are recorded for each measurement.
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2. Decay Curve Analysis: The natural logarithm of the net count rate is plotted against the

elapsed time.

3. Half-Life Calculation: A linear regression is performed on the data points. The slope of the

resulting line is equal to the negative of the decay constant (λ). The half-life (T₁/₂) is then

calculated using the formula: T₁/₂ = ln(2) / λ.

Beta Spectroscopy
1. Spectrometer Setup: A beta spectrometer, typically consisting of a silicon detector, is used to

measure the energy spectrum of the electrons emitted during the beta-minus decay of Gold-
196. The spectrometer is calibrated using sources that emit electrons of known energies.

2. Spectrum Acquisition: The Gold-196 source is placed in the spectrometer, and the beta

spectrum is acquired.

3. Kurie Plot Analysis: To determine the maximum beta energy (Eβ⁻max), a Kurie plot is

constructed. This involves plotting a function of the square root of the number of counts per unit

momentum interval against the electron energy. For an allowed transition, this plot will be a

straight line that intersects the energy axis at the Eβ⁻max.

Spin and Parity Determination
The spin and parity of the nuclear states of Gold-196 are determined by analyzing the angular

correlation of successively emitted gamma rays.

1. Coincidence Measurement: Two gamma-ray detectors are placed at a fixed angle relative to

each other, with the Gold-196 source at the center. The detectors are set up to record events

where two gamma rays are detected in coincidence.

2. Angular Correlation Function: The coincidence count rate is measured at various angles

between the detectors. The resulting data are fitted to a theoretical angular correlation function,

which depends on the spins of the initial, intermediate, and final nuclear states, as well as the

multipolarities of the gamma transitions.

3. Spin and Parity Assignment: By comparing the experimental angular correlation with

theoretical predictions for different possible spin and parity assignments, the most probable
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values for the nuclear states can be determined.

Visualizations
Gold-196 Decay Scheme
The following diagram illustrates the decay pathways of Gold-196 to its daughter nuclei,

Platinum-196 and Mercury-196, including the energies of the excited states and the principal

gamma transitions.
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Caption: Decay scheme of Gold-196.

Experimental Workflow for Production and Analysis
This flowchart outlines the typical experimental procedure for producing Gold-196 via the

photonuclear reaction and its subsequent analysis.
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Caption: Production and analysis workflow for Gold-196.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1263354?utm_src=pdf-body-img
https://www.benchchem.com/product/b1263354?utm_src=pdf-body
https://www.benchchem.com/product/b1263354?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nvlpubs.nist.gov [nvlpubs.nist.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to the Nuclear Properties of
Gold-196]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263354#what-are-the-nuclear-properties-of-gold-
196]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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